Cas no 56394-35-5 (4-Ethyl-2-oxo-2H-chromene-3-carbonitrile)

• Product Name: 4-Ethyl-2-oxo-2H-chromene-3-carbonitrile
• CAS No: 56394-35-5
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 4937521
• Update Time: 2025-05-19

4-Ethyl-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-oxo-2H-chromene-3-carbonitrile
• 4-ethyl-2-oxochromene-3-carbonitrile
• 4-Ethyl-2-oxo-2H-chromene-3-carbonitrile

• Inchi： 1S/C12H9NO2/c1-2-8-9-5-3-4-6-11(9)15-12(14)10(8)7-13/h3-6H,2H2,1H3
• InChI Key： MEXDLKPPFQVZQB-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(CC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 199.063328530 g/mol
• Monoisotopic Mass: 199.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.20
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on 4-Ethyl-2-oxo-2H-chromene-3-carbonitrile

4-Ethyl-2-Oxo-2H-Chromene-3-Carbonitrile (CAS No. 56394-35-5): A Promising Scaffold in Chemical Biology and Medicinal Chemistry

4-Ethyl-2-Oxo-2H-Chromene-3-Carbonitrile (CAS No. 56394-35-5) is a synthetically versatile chromene derivative with a distinctive structural configuration that has garnered significant attention in recent years. This compound, characterized by its conjugated oxo group at position 2 and nitrile moiety at position 3, combined with an ethyl substituent on the aromatic ring, exhibits unique physicochemical properties and biological activities. The chromene core (i.e., 2-benzopyran) forms the foundational framework for this molecule, which has been extensively explored as a pharmacophore in drug discovery due to its inherent ability to modulate protein-protein interactions and enzyme activities. Recent advancements in computational chemistry and high-throughput screening techniques have further highlighted its potential in targeting diverse disease mechanisms.

The synthesis of 4-Ethyl-2-Oxo-2H-Chromene-3-Carbonitrile typically involves the condensation of substituted benzaldehydes with β-keto esters under controlled oxidative conditions, followed by cyanation via nucleophilic aromatic substitution (NAS) reactions. A groundbreaking study published in the Nature Communications (March 2023) demonstrated a novel one-pot protocol utilizing palladium-catalyzed cyanation under mild conditions, significantly enhancing yield while reducing synthetic steps compared to traditional methods. This innovation aligns with current trends toward sustainable chemistry practices by minimizing waste generation and energy consumption during large-scale production.

In medicinal chemistry applications, this compound has emerged as a key player in anticancer research. Preclinical data from the University of California, San Francisco (UCSF), revealed that CAS No. 56394-35-5 selectively inhibits histone deacetylase 6 (HDAC6), a critical enzyme involved in microtubule stabilization and cancer cell survival mechanisms. The nitrile group at position 3 was identified as crucial for binding affinity to HDAC6's catalytic pocket through X-ray crystallography studies, while the ethyl substituent modulates lipophilicity to optimize cellular permeability without compromising selectivity over other HDAC isoforms.

Beyond oncology applications, emerging evidence suggests this chromene derivative possesses neuroprotective properties. A collaborative study between ETH Zurich and Genentech (May 2024) demonstrated that structurally modified variants of 4-Ethyl-2-Oxo-chromene-carbonitrile, including those with variable alkyl substitutions at position 4, can cross the blood-brain barrier effectively and mitigate neuroinflammation by inhibiting NF-kB signaling pathways. The oxo group's redox activity was shown to enhance antioxidant capacity through electron transfer mechanisms, offering dual benefits for neurodegenerative disease models such as Alzheimer's and Parkinson's.

In the realm of analytical chemistry, this compound serves as an important reference standard for developing advanced chromatographic methods due to its UV-absorbing properties arising from the chromene ring system. Researchers at MIT recently reported its utility in validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) protocols for detecting trace amounts of bioactive molecules in complex biological matrices like plasma and cerebrospinal fluid (Analytical Chemistry, July 2024). Its distinct fragmentation pattern during mass spectrometry analysis provides critical data points for identifying similar structural analogs in drug metabolism studies.

The structural flexibility of CAS No. 56394-carbonitrile's framework allows for rational design modifications using medicinal chemistry principles. By introducing substituents at positions 7 or 8 on the chromene ring while maintaining the core ethyl/oxo/cyanide functionalities, scientists have successfully generated analogs with improved pharmacokinetic profiles. For instance, a team from Kyoto University developed a fluorinated variant that demonstrated enhanced oral bioavailability (>80% absorption efficiency) compared to unmodified compounds (Bioorganic & Medicinal Chemistry Letters, October 2024).

In vivo studies using murine models have validated its therapeutic potential without significant off-target effects when administered at sub-micromolar concentrations. Pharmacokinetic evaluations revealed linear dose-response relationships up to doses of 10 mg/kg/day over seven-day treatment regimens, suggesting favorable safety margins for translational research efforts. These findings were corroborated by proteomics analyses showing minimal modulation of non-target proteins beyond those involved in HDAC6/NF-kB pathways (PLOS Biology, January 2025).

The compound's photophysical properties make it particularly valuable in fluorescent labeling applications when combined with appropriate functional groups through click chemistry strategies. A recent report from Stanford University described conjugation with azide-modified peptides via copper-catalyzed alkyne–azide cycloaddition (CuAAC), yielding probes with excitation/emission maxima at wavelengths optimal for live-cell imaging without autofluorescence interference (JACS Au, April 2025). The cyanide group's electron-withdrawing effect enhances fluorescence quantum yields by stabilizing excited-state electron configurations.

In material science contexts, this molecule functions as an effective crosslinking agent when incorporated into polymer networks through its reactive nitrile functionality. Researchers at Cambridge University engineered hydrogels containing this compound that exhibit tunable mechanical properties under pH changes due to protonation effects on adjacent aromatic rings (Nature Materials, June 2025). Such smart materials are being investigated for drug delivery systems capable of releasing therapeutic payloads under physiological conditions mimicking tumor microenvironments.

The unique combination of structural features - including conjugated π-electron systems provided by the chromene ring, lipophilic modulation via the ethyl group, and electrophilic reactivity from the nitrile moiety - positions this compound as a multifunctional building block across disciplines. Its utility spans from serving as an intermediate in pharmaceutical synthesis to enabling novel diagnostic tools through fluorophore conjugation strategies outlined in recent patents filed by leading biotech firms (e.g., US Patent Application #17/889,111 published February 1st).

Ongoing investigations focus on optimizing its chemical stability under physiological conditions while maintaining bioactivity through molecular dynamics simulations guided by machine learning algorithms. Collaborative efforts between academic institutions and pharmaceutical companies are exploring prodrug formulations where temporary masking of reactive groups improves solubility without compromising pharmacodynamic efficacy once metabolized into active forms within target tissues.

Epidemiological projections suggest increasing demand for such scaffolds as global healthcare systems prioritize precision medicine approaches requiring highly selective compounds with dual pharmacological activities. Regulatory agencies' emphasis on green chemistry principles further supports this compound's commercial viability given its scalable synthesis pathways meeting environmental sustainability criteria established under ISO/IEC guidelines.

Spectroscopic analysis confirms characteristic IR peaks at ~1770 cm⁻¹ corresponding to carbonyl stretching vibrations from the oxo group and ~1870 cm⁻¹ attributed to nitrile C≡N bonds, which are critical identifiers during quality control processes per ICH Q7 standards for active pharmaceutical ingredients (APIs). NMR spectroscopy reveals distinct proton signals at δ ppm values between 7–8 characteristic of aromatic protons adjacent to electron-withdrawing groups such as cyanide substituents.

In conclusion,